molecular formula C13H14ClN3O B8716332 1-(4-Chlorophthalazin-1-yl)piperidin-3-ol

1-(4-Chlorophthalazin-1-yl)piperidin-3-ol

Cat. No.: B8716332
M. Wt: 263.72 g/mol
InChI Key: VRUVBSDTVSBPSK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Chlorophthalazin-1-yl)piperidin-3-ol is a useful research compound. Its molecular formula is C13H14ClN3O and its molecular weight is 263.72 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H14ClN3O

Molecular Weight

263.72 g/mol

IUPAC Name

1-(4-chlorophthalazin-1-yl)piperidin-3-ol

InChI

InChI=1S/C13H14ClN3O/c14-12-10-5-1-2-6-11(10)13(16-15-12)17-7-3-4-9(18)8-17/h1-2,5-6,9,18H,3-4,7-8H2

InChI Key

VRUVBSDTVSBPSK-UHFFFAOYSA-N

Canonical SMILES

C1CC(CN(C1)C2=NN=C(C3=CC=CC=C32)Cl)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A resealable pressure bottle was charged with potassium carbonate (273 mg, 2.0 mmol), 1,4-dichlorophthalazine (590 mg, 3.0 mmol), piperidin-3-ol (200 mg, 2.0 mmol) and methylsulfinylmethane (10 mL, 0.2M). The vessel was sealed and the mixture stirred at 90° C. for 24 hrs. Next day the reaction was cooled to RT and diluted with 5 ml of DMSO. The solution was purified by Gilson reverse phase liquid chromatography (10% to 90% CH3CN/H2O/0.1% TFA) to afford 1-(4-chlorophthalazin-1-yl)piperidin-3-ol. MS m/z=264 [M+1]+. Calculated for C13H14ClN3O: 263.7.
Quantity
273 mg
Type
reactant
Reaction Step One
Quantity
590 mg
Type
reactant
Reaction Step One
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step Two

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